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Compound of Interest

Compound Name:
1-Benzyl-6-oxopiperidine-3-

carboxylic acid

Cat. No.: B2922083 Get Quote

This guide provides a comprehensive technical overview of 1-Benzyl-6-oxopiperidine-3-
carboxylic acid, a heterocyclic compound of interest to researchers and professionals in drug

discovery and organic synthesis. This document delves into its chemical identity,

physicochemical properties, synthesis methodologies, and potential applications, with a focus

on providing practical insights for its use in a laboratory setting.

Core Identification and Chemical Structure
1-Benzyl-6-oxopiperidine-3-carboxylic acid is a derivative of piperidine, a ubiquitous scaffold

in medicinal chemistry. The presence of a benzyl group on the nitrogen atom, a ketone at the 6-

position, and a carboxylic acid at the 3-position provides a unique combination of functionalities

for further chemical modifications.

Chemical Identifiers
A clear and unambiguous identification of a chemical entity is paramount for research and

regulatory purposes. The primary identifiers for 1-Benzyl-6-oxopiperidine-3-carboxylic acid
are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2922083?utm_src=pdf-interest
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source(s)

CAS Number 32749-55-6 [1][2][3]

Molecular Formula C₁₃H₁₅NO₃ [1][2]

Molecular Weight 233.26 g/mol [1][2]

IUPAC Name
1-benzyl-6-oxopiperidine-3-

carboxylic acid
[1]

Canonical SMILES
C1CC(=O)N(CC1C(=O)O)CC2

=CC=CC=C2
[4]

InChI Key
QQVADMMBTIQOOR-

UHFFFAOYSA-N
[2]

Structural Elucidation Workflow
The structural confirmation of a synthesized batch of 1-Benzyl-6-oxopiperidine-3-carboxylic
acid would typically follow a multi-step analytical workflow. This ensures the correct

connectivity and stereochemistry of the molecule.
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Synthesis & Purification

Final Confirmation

Chemical Synthesis

Purification (e.g., Crystallization, Chromatography)

Mass Spectrometry (MS)
Confirm Molecular Weight

Sample

NMR Spectroscopy
(¹H, ¹³C, 2D)

Elucidate Connectivity

Sample

FTIR Spectroscopy
Identify Functional Groups

Sample

X-ray Crystallography
(if crystalline)

Determine 3D Structure

Sample (optional)

Structure Confirmed

Click to download full resolution via product page

Caption: Workflow for the structural elucidation of 1-Benzyl-6-oxopiperidine-3-carboxylic
acid.

Physicochemical and Spectroscopic Properties
While extensive experimental data for this specific molecule is not widely published, a

combination of information from supplier safety data sheets and predictive models provides a

general overview of its properties.

Physical Properties
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Property Value Notes

Physical State Solid [2]

Melting Point Not available

Data for the hydrochloride salt

of a related methyl ester is 185

°C (decomposes).

Boiling Point Not available ---

Solubility Not available
Expected to be soluble in polar

organic solvents.

Spectroscopic Data
Definitive, publicly available experimental spectra for 1-Benzyl-6-oxopiperidine-3-carboxylic
acid are scarce. However, predicted data and characteristic spectral features of its functional

groups can guide its identification.

Mass Spectrometry: Predicted mass spectral data suggests the following adducts: [M+H]⁺ at

m/z 234.11248 and [M-H]⁻ at m/z 232.09792.[4]

¹H NMR Spectroscopy: While a spectrum for the exact molecule is not readily available, the

expected proton NMR spectrum would show characteristic signals for the benzyl group

(aromatic protons between δ 7.2-7.4 ppm and benzylic protons around δ 4.5-5.0 ppm), as

well as aliphatic protons of the piperidine ring and a broad singlet for the carboxylic acid

proton.

FTIR Spectroscopy: The infrared spectrum would be characterized by strong absorption

bands corresponding to the C=O stretching of the carboxylic acid and the amide (lactam) at

approximately 1700-1750 cm⁻¹ and 1650 cm⁻¹, respectively. A broad O-H stretching band

from the carboxylic acid would also be expected around 2500-3300 cm⁻¹.

Synthesis Methodology
The synthesis of 1-Benzyl-6-oxopiperidine-3-carboxylic acid can be approached through

several synthetic routes. A plausible and efficient method involves the Dieckmann

condensation, an intramolecular cyclization of a diester.[5][6][7][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/cds024234
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/10353926
https://www.benchchem.com/product/b2922083?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dieckmann_condensation
https://www.organic-chemistry.org/namedreactions/dieckmann-condensation.shtm
http://www.lscollege.ac.in/sites/default/files/e-content/Dieckmann_condensation.pdf
https://www.chemistrysteps.com/dieckmann-condensation-an-intramolecular-claisen-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Dieckmann_Condensation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2922083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Synthetic Pathway via Dieckmann
Condensation
The following diagram illustrates a conceptual synthetic route.

Starting Materials

Dieckmann Condensation

Intermediate

Hydrolysis

Final Product

N-benzyl-N-(3-ethoxycarbonylpropyl)glycine ethyl ester

1. Strong Base (e.g., NaOEt)
2. Acidic Workup

Ethyl 1-benzyl-6-oxopiperidine-3-carboxylate

Base or Acid Hydrolysis

1-Benzyl-6-oxopiperidine-3-carboxylic acid

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 1-Benzyl-6-oxopiperidine-3-carboxylic acid.

Detailed Experimental Protocol (Representative)
This protocol is a representative example based on the principles of the Dieckmann

condensation and subsequent hydrolysis.
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Step 1: Synthesis of Ethyl 1-benzyl-6-oxopiperidine-3-carboxylate

To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous ethanol)

under an inert atmosphere (e.g., argon or nitrogen), add a solution of N-benzyl-N-(3-

ethoxycarbonylpropyl)glycine ethyl ester in anhydrous toluene dropwise at room

temperature.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and quench by the slow

addition of a dilute acid (e.g., acetic acid or hydrochloric acid) until the solution is neutral.

Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ethyl 1-benzyl-6-oxopiperidine-3-

carboxylate.

Purify the crude product by column chromatography on silica gel.

Step 2: Hydrolysis to 1-Benzyl-6-oxopiperidine-3-carboxylic acid

Dissolve the purified ethyl 1-benzyl-6-oxopiperidine-3-carboxylate in a mixture of ethanol and

an aqueous solution of a strong base (e.g., sodium hydroxide or potassium hydroxide).

Stir the mixture at room temperature or with gentle heating until the ester is fully hydrolyzed

(monitored by TLC).

Remove the ethanol under reduced pressure.

Cool the remaining aqueous solution in an ice bath and acidify to a pH of approximately 2-3

with a mineral acid (e.g., hydrochloric acid), leading to the precipitation of the carboxylic acid.

Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to

afford 1-Benzyl-6-oxopiperidine-3-carboxylic acid.
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Applications in Research and Drug Development
The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of

approved drugs. This is due to its ability to adopt a stable chair conformation, allowing for the

precise spatial orientation of substituents, and its basic nitrogen atom, which can be protonated

at physiological pH, enhancing water solubility and enabling interactions with biological targets.

1-Benzyl-6-oxopiperidine-3-carboxylic acid serves as a valuable building block in the

synthesis of more complex molecules. The carboxylic acid and the lactam carbonyl offer sites

for further chemical elaboration, while the benzyl group can be retained or removed as a

protecting group.

A notable example of the utility of a closely related derivative is the use of ethyl 1-benzyl-4-

oxopiperidine-3-carboxylate hydrochloride as a key intermediate in the synthesis of

Balofloxacin, a fluoroquinolone antibiotic.[10] This highlights the potential of the 1-benzyl-

oxopiperidine-carboxylate scaffold in the development of novel therapeutic agents.

Safety and Handling
Based on available safety data sheets, 1-Benzyl-6-oxopiperidine-3-carboxylic acid is

classified as a hazardous substance.

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Use only in a well-ventilated area.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
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Wash skin thoroughly after handling.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed.

Conclusion
1-Benzyl-6-oxopiperidine-3-carboxylic acid is a versatile heterocyclic compound with

significant potential as a building block in organic synthesis and medicinal chemistry. Its well-

defined structure and multiple functional groups allow for a wide range of chemical

transformations, making it an attractive starting material for the synthesis of novel compounds

with potential biological activity. While comprehensive experimental data for this specific

molecule is not extensively documented in the public domain, its structural similarity to key

pharmaceutical intermediates underscores its importance in the field of drug discovery. Proper

handling and adherence to safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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